Cas no 2287274-09-1 (3-(2,3-Dichlorophenyl)pentanedioic acid)

• Product Name: 3-(2,3-Dichlorophenyl)pentanedioic acid
• CAS No: 2287274-09-1
• MF: C₁₁H₁₀Cl₂O₄
• MW: 277.100701808929
• CID: 6417825
• PubChem ID: 137945401
• Update Time: 2025-08-04

3-(2,3-Dichlorophenyl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6735809
• 2287274-09-1
• 3-(2,3-Dichlorophenyl)pentanedioic acid

• Inchi： 1S/C11H10Cl2O4/c12-8-3-1-2-7(11(8)13)6(4-9(14)15)5-10(16)17/h1-3,6H,4-5H2,(H,14,15)(H,16,17)
• InChI Key： GMDGBTQMEOGYNY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(CC(=O)O)CC(=O)O)Cl

Computed Properties

• Exact Mass: 275.9956142g/mol
• Monoisotopic Mass: 275.9956142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.6Ų

Additional information on 3-(2,3-Dichlorophenyl)pentanedioic acid

Introduction to 3-(2,3-Dichlorophenyl)pentanedioic acid (CAS No: 2287274-09-1)

3-(2,3-Dichlorophenyl)pentanedioic acid, identified by its Chemical Abstracts Service (CAS) number 2287274-09-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of dicarboxylic acids, characterized by the presence of two carboxyl (-COOH) functional groups. The molecular structure of 3-(2,3-Dichlorophenyl)pentanedioic acid incorporates a phenyl ring substituted with two chlorine atoms at the 2 and 3 positions, linked to a pentanedioic acid backbone. This unique structural configuration imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The synthesis of 3-(2,3-Dichlorophenyl)pentanedioic acid involves multi-step organic reactions, typically starting from readily available aromatic precursors. The introduction of chlorine atoms at the 2 and 3 positions of the phenyl ring enhances its reactivity, allowing for further functionalization. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic routes are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In recent years, 3-(2,3-Dichlorophenyl)pentanedioic acid has been explored for its potential in drug discovery and development. Its dicarboxylic acid moiety makes it a versatile building block for constructing more complex molecular entities. Researchers have investigated its role in designing novel inhibitors targeting various enzymatic pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against enzymes involved in inflammatory responses and metabolic disorders.

One of the most compelling areas of research involving 3-(2,3-Dichlorophenyl)pentanedioic acid is its application in the development of anti-inflammatory agents. Inflammatory processes are mediated by a complex interplay of signaling molecules and enzymes, many of which are potential drug targets. The structural features of 3-(2,3-Dichlorophenyl)pentanedioic acid allow it to interact with specific binding sites on these enzymes, modulating their activity. Preclinical studies have demonstrated promising results in reducing inflammation in animal models, suggesting its therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound has been studied for its effects on metabolic pathways. Obesity and type 2 diabetes are major global health challenges, often linked to dysregulation of lipid and glucose metabolism. 3-(2,3-Dichlorophenyl)pentanedioic acid has shown promise in preliminary investigations as a modulator of key enzymes involved in these pathways. By influencing the activity of enzymes such as acetyl-CoA carboxylase and fatty acid synthase, this compound may help restore metabolic balance in affected individuals.

The pharmacokinetic properties of 3-(2,3-Dichlorophenyl)pentanedioic acid are also subjects of interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for evaluating its clinical efficacy and safety. Research has indicated that this compound exhibits moderate solubility in water and lipids, which could influence its bioavailability. Efforts are ongoing to optimize its pharmacokinetic profile through structural modifications aimed at improving absorption and reducing toxicity.

From a chemical biology perspective, 3-(2,3-Dichlorophenyl)pentanedioic acid serves as a valuable tool for studying enzyme-protein interactions. Its well-defined structure allows researchers to design analogs with specific modifications to probe binding mechanisms. Such studies contribute to our understanding of enzyme function at the molecular level and can accelerate the development of targeted therapies.

The industrial significance of 3-(2,3-Dichlorophenyl)pentanedioic acid extends beyond academic research. Pharmaceutical companies are increasingly interested in leveraging this compound as a key intermediate in the synthesis of novel drugs. Its versatility makes it suitable for various therapeutic areas, including oncology, neurology, and infectious diseases. Collaborative efforts between academia and industry are essential for translating laboratory findings into viable drug candidates.

As computational chemistry advances, virtual screening methods are being employed to identify potential derivatives of 3-(2,3-Dichlorophenyl)pentanedioic acid with enhanced biological activity. Molecular docking simulations allow researchers to predict how different analogs might interact with target proteins, guiding experimental design. This interdisciplinary approach accelerates the drug discovery process by minimizing trial-and-error experimentation.

In conclusion, 3-(2,3-Dichlorophenyl)pentanedioic acid (CAS No: 2287274-09-1) represents a fascinating compound with broad applications in pharmaceutical research and development. Its unique structural features make it a versatile intermediate for synthesizing bioactive molecules targeting various diseases. Ongoing studies continue to uncover its potential therapeutic benefits while refining synthetic methodologies for large-scale production. The continued exploration of this compound underscores its importance as a cornerstone in modern medicinal chemistry.